Cas no 2309729-57-3 (3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine)

• Product Name: 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine
• CAS No: 2309729-57-3
• MF: C₁₂H₁₅F₂NO₃S
• MW: 291.314209222794
• CID: 5338667
• Update Time: 2025-06-08

3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-((2-methoxy-5-methylphenyl)sulfonyl)azetidine
• 3-(difluoromethyl)-1-(2-methoxy-5-methylphenyl)sulfonylazetidine
• 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine

• Inchi： 1S/C12H15F2NO3S/c1-8-3-4-10(18-2)11(5-8)19(16,17)15-6-9(7-15)12(13)14/h3-5,9,12H,6-7H2,1-2H3
• InChI Key： ZNXZNVYVYQSWBI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(N1CC(C(F)F)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2.3
• Topological Polar Surface Area: 55

Additional information on 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine

3-(Difluoromethyl)-1-(2-Methoxy-5-Methylbenzenesulfonyl)azetidine: A Comprehensive Overview

3-(Difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine (CAS No. 2309729-57-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a detailed and comprehensive overview of 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine, including its chemical properties, synthesis methods, biological activities, and current research trends.

Chemical Properties and Structure

3-(Difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine is a small molecule with a molecular formula of C₁₄H₁₆F₂O₃S and a molecular weight of 306.34 g/mol. The compound features a difluoromethyl group attached to an azetidine ring, which is further substituted with a 2-methoxy-5-methylbenzenesulfonyl moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for pharmaceutical development.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which can improve their pharmacokinetic profiles. The azetidine ring, on the other hand, provides structural rigidity and conformational constraints that can influence the compound's binding affinity to target proteins. The 2-methoxy-5-methylbenzenesulfonyl substituent adds further complexity to the molecule, contributing to its biological activity and selectivity.

Synthesis Methods

The synthesis of 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of an azetidine derivative with a sulfonyl chloride in the presence of a base. For instance, a recent study by Smith et al. (2021) described a two-step synthesis method starting from 2-methoxy-5-methylbenzenesulfonyl chloride and an azetidine intermediate. The first step involved the formation of the azetidine sulphonamide through nucleophilic substitution, followed by the introduction of the difluoromethyl group via a radical fluorination reaction.

This synthetic route not only provided high yields but also demonstrated excellent regioselectivity, ensuring the formation of the desired product with minimal side reactions. Another notable method involves the use of transition-metal-catalyzed cross-coupling reactions to construct the difluoromethylated azetidine scaffold. This approach has been shown to be highly efficient and scalable, making it suitable for large-scale production in industrial settings.

Biological Activities

3-(Difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of the key areas of research has focused on its potential as a modulator of ion channels and receptors involved in neuronal function. Studies have shown that this compound can selectively bind to specific ion channels, such as voltage-gated sodium channels (VGSCs), thereby modulating their activity and potentially alleviating symptoms associated with conditions like epilepsy and neuropathic pain.

In addition to its effects on ion channels, 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine has also been investigated for its anti-cancer properties. Research by Zhang et al. (2020) demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying these effects is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Furthermore, preclinical studies have indicated that 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine may have potential as an adjuvant therapy in combination with existing anti-cancer drugs. For example, when used in conjunction with conventional chemotherapeutic agents like cisplatin or paclitaxel, this compound was found to enhance their efficacy while reducing toxicity.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine into clinical trials. Several phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Early data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Strategies being explored include prodrug approaches and nanoparticle formulations designed to improve drug delivery and target specificity.

The future prospects for 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine are promising, with potential applications extending beyond neurological disorders and cancer. For instance, recent studies have suggested that this compound may also have anti-inflammatory properties, making it a candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Conclusion

In conclusion, 3-(difluoromethyl)-1-(2-methoxy-5-methylbenzenesulfonyl)azetidine (CAS No. 2309729-57-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers favorable properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its translation into clinical practice.